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Compound Name: N-Butylpyridine-2-methylamine
CAS No.: 58061-48-6
Cat. No.: B1266385
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for
N-Butylpyridine-2-methylamine. As a compound with significant potential in synthetic
chemistry and drug development, a thorough understanding of its properties and associated
hazards is paramount for ensuring laboratory safety and experimental integrity. This document
synthesizes available safety data, information on analogous compounds, and established best
practices to provide a reliable resource for laboratory personnel.

Section 1: Compound Profile and Hazard
Identification

N-Butylpyridine-2-methylamine is a substituted pyridine derivative. While specific
toxicological data for this compound is limited, the safety profile can be inferred from its
structural components: a pyridine ring and an N-butylamine moiety. Based on data from
structurally similar compounds, N-Butylpyridine-2-methylamine is classified as a hazardous
chemical with multiple potential risks.
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1.1 GHS Classification (Inferred)

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. Based on available data for analogous
compounds, N-Butylpyridine-2-methylamine is anticipated to fall under the following hazard
categories:

o Flammable Liquids: Category 3 or 4. Vapors may form explosive mixtures with air,
particularly at elevated temperatures.[1]

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4. Harmful or toxic if swallowed, in
contact with skin, or if inhaled.[2]

» Skin Corrosion/Irritation: Category 1B or 1C. Causes severe skin burns and damage.[1]

e Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage, with a
potential risk of blindness.[3]

o Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory
irritation.[1]

Hazard Pictograms:

Flame (Flammable)

Corrosion (Skin Corrosion/Eye Damage)

Skull and Crossbones or Exclamation Mark (Acute Toxicity)

Health Hazard (Specific Target Organ Toxicity)
Signal Word: Danger[1][2]

1.2 Summary of Hazards
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Hazard Statement Description

The compound is combustible and can be
o ignited by heat, sparks, or open flames. Vapors
H226/H227 Flammable liquid and vapor. _ _
are often heavier than air and can travel to

ignition sources.[1][4]

Ingestion can lead to significant health issues.
H301/H302 Toxic/Harmful if swallowed. Do not eat, drink, or smoke when handling this

product.[2]

Can be absorbed through the skin, leading to
H310/H311 Fatal/Toxic in contact with skin. systemic toxicity. Contaminated clothing should

be removed immediately.[2]

H314 Causes severe skin burns and eye Direct contact can cause severe burns to the

damage. skin and eyes.[1]

_ . Inhalation of vapors or aerosols may be toxic
H331/H332 Toxic/Harmful if inhaled. ) S
and can cause respiratory irritation.[3]

) o Vapors can irritate the respiratory tract, leading
H335 May cause respiratory irritation. ) ]
to coughing and discomfort.[1]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of N-Butylpyridine-2-methylamine is
crucial for its safe handling and storage. The following table summarizes key properties based
on available data for analogous compounds.
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Value (or anticipated

Property Source
range)
Molecular Formula C10H16N2 Inferred
Molecular Weight 164.25 g/mol Inferred
Appearance Liquid Inferred
- ) ~128-129 °C (for 2-
Boiling Point o
Methylpyridine)
Melting Point ~ -70 °C (for 2-Methylpyridine)
) ~0.943 g/cm?3 at 25 °C (for 2-
Density -
Methylpyridine)
Solubility Soluble in water. [4]

Vapor Pressure

Data not available; likely to

have significant vapor

pressure at room temperature.

Flash Point

Data not available; expected to

be in the flammable range.

Section 3: Safe Handling and Personal Protective

Equipment (PPE)

A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment, is essential when working with N-Butylpyridine-2-

methylamine.

3.1 Engineering Controls

o Ventilation: All work with N-Butylpyridine-2-methylamine must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

o Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations

are readily accessible and in good working order in the immediate vicinity of where the
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compound is handled.[4]

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that all containers and receiving equipment are properly grounded and bonded.[1]
Use explosion-proof electrical and lighting equipment.

3.2 Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect
gloves for integrity before use and change them frequently, especially if they become
contaminated.

o Protective Clothing: A flame-retardant lab coat or chemical-resistant apron should be worn.
[3] For larger quantities or in situations with a higher risk of splashing, a chemical-resistant
suit may be necessary.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.[4]
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Handling N-Butylpyridine-
2-methylamine

If outside fume hood

Always Reduired
or aerosols present

lways Required

Personal Protective [Equipment (PPE)

Eye/Face Protection Skin Protection Respiratory Protection
(Goggles & Face Shield) (Gloves & Lab Coat) (Respirator)

Safe Handling Achieved

Click to download full resolution via product page

Caption: Required PPE for handling N-Butylpyridine-2-methylamine.

Section 4: Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

4.1 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

Store in a locked cabinet or an area accessible only to authorized personnel.[2][3]

Incompatible materials to avoid include strong oxidizing agents, acids, and acid chlorides.[4]
4.2 Disposal

+ Dispose of N-Butylpyridine-2-methylamine and its containers as hazardous waste in
accordance with local, state, and federal regulations.
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e Do not dispose of this chemical down the drain.

e Use a licensed professional waste disposal service.[6]
Section 5: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
5.1 First-Aid Measures

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
have them drink one or two glasses of water. Seek immediate medical attention.[3]

5.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or water spray.[1][6]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[1]

¢ Specific Hazards: The compound is flammable and its vapors can form explosive mixtures
with air.[1][4] Hazardous combustion products may include nitrogen oxides (NOx), carbon
monoxide (CO), and carbon dioxide (CO2).[4]

» Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear.[4]
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5.3 Accidental Release Measures

» Personal Precautions: Evacuate the area and eliminate all ignition sources.[1] Ensure
adequate ventilation. Do not touch spilled material. Wear appropriate personal protective
equipment.

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

» Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
vermiculite, or commercial absorbent) and place in a suitable container for disposal.[1] For
large spills, dike the area to prevent spreading and contact emergency services.

Spill or Exposure Occurs

Immediate ictions
Evacuate Area & . - . .
[Eliminate Ignition Sourcesj [Don Appropriate PPE] [Admlnlster First Aldj
é Follow-Up )
4 A4

Contain Spill Seek Medical Attention

Report Incident
J

Click to download full resolution via product page

Caption: Emergency response workflow for a spill or exposure.

Section 6: Reactivity and Stability

e Reactivity: Vapors may form explosive mixtures with air upon intense warming.
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o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

» Conditions to Avoid: Keep away from heat, open flames, hot surfaces, and sources of
ignition.[4]

e Incompatible Materials: Strong acids, acid chlorides, and oxidizing agents.[4]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides,
carbon monoxide, and carbon dioxide.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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